Cas no 83528-16-9 ((4-Aminophenyl)acetic Acid Methyl Ester Hydrochloride)

• Product Name: (4-Aminophenyl)acetic Acid Methyl Ester Hydrochloride
• CAS No: 83528-16-9
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD06796526
• CID: 708974
• PubChem ID: 12918864
• Update Time: 2025-05-22

(4-Aminophenyl)acetic Acid Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-aminophenyl)acetate hydrochloride
• Benzeneacetic acid,4-amino-, methyl ester, hydrochloride (1:1)
• (4-Amino-phenyl)-acetic acid methyl ester HCl
• methyl (p-aminophenyl)acetate hydrochloride
• Methyl 4-aminophenylacetate hydrochloride
• (4-amino-phenyl)-acetic acid methyl ester hydrochloride
• Z285139238
• CS-0172520
• Methyl2-(4-aminophenyl)acetatehydrochloride
• MFCD06796526
• A13982
• AS-35409
• WRZBLDDHUMBLKP-UHFFFAOYSA-N
• 4-amino-benzeneacetic acid methyl ester hcl
• SB77847
• Methyl (4-aminophenyl)acetate--hydrogen chloride (1/1)
• DTXSID80512939
• 83528-16-9
• SCHEMBL6801556
• AKOS015995790
• (4-amino-phenyl)-aceticacidmethylesterhydrochloride
• methyl 2-(4-aminophenyl)acetate;hydrochloride
• EN300-28630
• (4-Aminophenyl)acetic Acid Methyl Ester Hydrochloride

• MDL： MFCD06796526
• Inchi： 1S/C9H11NO2.ClH/c1-12-9(11)6-7-2-4-8(10)5-3-7;/h2-5H,6,10H2,1H3;1H
• InChI Key： WRZBLDDHUMBLKP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 201.05600
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Boiling Point: 311.3°C at 760 mmHg
• Flash Point: 142.1°C
• PSA: 52.32000
• LogP: 2.36750

(4-Aminophenyl)acetic Acid Methyl Ester Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on (4-Aminophenyl)acetic Acid Methyl Ester Hydrochloride

4-Aminophenylacetic Acid Methyl Ester Hydrochloride: A Comprehensive Overview

4-Aminophenylacetic Acid Methyl Ester Hydrochloride, also known by its CAS number CAS No. 83528-16-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of amino phenylacetic acids, has garnered attention due to its potential applications in drug development and its unique chemical properties.

The structure of 4-Aminophenylacetic Acid Methyl Ester Hydrochloride comprises a methyl ester group attached to a phenyl ring substituted with an amino group at the para position. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for stability and solubility in various solvents. This structural arrangement contributes to its ability to participate in diverse chemical reactions and interactions, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 4-Aminophenylacetic Acid Methyl Ester Hydrochloride in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-tumor activity by inhibiting key enzymes involved in cancer cell proliferation.

In terms of synthesis, 4-Aminophenylacetic Acid Methyl Ester Hydrochloride can be prepared through several routes, including nucleophilic substitution and esterification reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Advances in catalytic methods have further enhanced the efficiency and scalability of these processes, making this compound more accessible for large-scale production.

The physical and chemical properties of CAS No. 83528-16-9 are well-documented, with a melting point of approximately 150°C and a molecular weight of 197.67 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy. These properties also facilitate its integration into complex molecular architectures during drug discovery.

Beyond its role as an intermediate, 4-Aminophenylacetic Acid Methyl Ester Hydrochloride has been investigated for its biological activity in vitro and in vivo models. Preclinical studies have shown that it exhibits moderate anti-inflammatory effects by modulating cytokine production in immune cells. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

In conclusion, CAS No. 83528-16-9, or 4-Aminophenylacetic Acid Methyl Ester Hydrochloride, stands as a versatile compound with promising prospects in drug development and chemical synthesis. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.